Cas no 13126-28-8 (Octadecanoic acid,16-oxo-)

• Product Name: Octadecanoic acid,16-oxo-
• CAS No: 13126-28-8
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 170207
• PubChem ID: 189016
• Update Time: 2025-04-19

Octadecanoic acid,16-oxo- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,16-oxo-
• 16-ketostearic acid
• 16-Oxooctadecanoic acid
• beta-Ketostearate
• CHEBI:179234
• 13126-28-8
• LMFA02000260
• Octadecanoic acid, 16-oxo-
• SCHEMBL9953941
• VVQWXWRLWZLELC-UHFFFAOYSA-N
• 16-oxostearic acid
• 16-oxo-octadecanoic acid
• DTXSID90156984

• Inchi： 1S/C18H34O3/c1-2-17(19)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(20)21/h2-16H2,1H3,(H,20,21)
• InChI Key： VVQWXWRLWZLELC-UHFFFAOYSA-N
• SMILES： O=C(CC)CCCCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 298.25092
• Monoisotopic Mass: 298.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 431.2°Cat760mmHg
• Flash Point: 228.7°C
• Refractive Index: 1.46
• PSA: 54.37